Cas no 182250-70-0 (3,5-Bis(tert-butyldiphenylsilyloxy)benzyl Alcohol)

• Product Name: 3,5-Bis(tert-butyldiphenylsilyloxy)benzyl Alcohol
• CAS No: 182250-70-0
• MF: C₃₉H₄₄O₃Si₂
• MW: 616.935873031616
• MDL: MFCD02093440
• CID: 113813
• PubChem ID: 87564926
• Update Time: 2025-11-02

3,5-Bis(tert-butyldiphenylsilyloxy)benzyl Alcohol Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol,3,5-bis[[(1,1-dimethylethyl)diphenylsilyl]oxy]-
• 3,5-Bis(tert-butyldiphenylsilyloxy)benzyl Alcohol
• [3,5-bis[[tert-butyl(diphenyl)silyl]oxy]phenyl]methanol
• 3,5-Di-tert-butyldiphenylsilyloxybenzylalcohol
• B2052
• (3,5-Bis((tert-butyldiphenylsilyl)
• Bisbutyldiphenylsilyloxybenzylalcohol
• 3,5-BIS(TERT-BUTYLDIPHENYLSILYLOXY)BENZYL ALCOHOL 95+%

• MDL： MFCD02093440
• Inchi： 1S/C39H44O3Si2/c1-38(2,3)43(34-19-11-7-12-20-34,35-21-13-8-14-22-35)41-32-27-31(30-40)28-33(29-32)42-44(39(4,5)6,36-23-15-9-16-24-36)37-25-17-10-18-26-37/h7-29,40H,30H2,1-6H3
• InChI Key： SDDISUZNVYXXHS-UHFFFAOYSA-N
• SMILES： [Si](C1C=CC=CC=1)(C1C=CC=CC=1)(C(C)(C)C)OC1C=C(CO)C=C(C=1)O[Si](C1C=CC=CC=1)(C1C=CC=CC=1)C(C)(C)C

Computed Properties

• Exact Mass: 616.28300
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 44
• Rotatable Bond Count: 11
• Complexity: 750
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Not determined
• Melting Point: 106.0 to 111.0 deg-C
• PSA: 38.69000
• LogP: 7.05650
• Solubility: Not determined

Additional information on 3,5-Bis(tert-butyldiphenylsilyloxy)benzyl Alcohol

3,5-Bis(tert-butyldiphenylsilyloxy)benzyl Alcohol (CAS 182250-70-0): A Versatile Intermediate for Advanced Organic Synthesis

In the realm of specialty chemicals and pharmaceutical intermediates, 3,5-Bis(tert-butyldiphenylsilyloxy)benzyl Alcohol (CAS 182250-70-0) has emerged as a compound of significant interest. This silyl-protected benzyl alcohol derivative plays a crucial role in modern organic synthesis, particularly in the construction of complex molecular architectures. The compound's unique structural features - featuring two tert-butyldiphenylsilyl (TBDPS) protecting groups and a reactive benzyl alcohol moiety - make it exceptionally valuable for multi-step synthetic routes in medicinal chemistry and materials science.

The growing demand for protected alcohol intermediates like 3,5-Bis(TBDPS-oxy)benzyl Alcohol reflects broader trends in chemical research. As pharmaceutical companies develop more sophisticated active ingredients and materials scientists create advanced polymers, the need for reliable protection-deprotection strategies has never been greater. This compound addresses these needs through its excellent stability under various reaction conditions and selective deprotection characteristics, making it a favorite among synthetic chemists working on targeted drug delivery systems and functional materials.

From a molecular perspective, CAS 182250-70-0 demonstrates several advantageous properties. The TBDPS protecting groups provide exceptional steric bulk that shields the phenolic oxygens from unwanted reactions while remaining stable under acidic and basic conditions. Meanwhile, the benzyl alcohol functionality offers a versatile handle for further transformations - it can be oxidized to aldehydes, esterified, or converted to various leaving groups. This dual nature makes 3,5-Bis(tert-butyldiphenylsilyloxy)benzyl Alcohol particularly useful in asymmetric synthesis and chiral auxiliary applications where precise control over molecular geometry is required.

The synthesis and applications of 3,5-Bis(TBDPS-oxy)benzyl Alcohol intersect with several cutting-edge research areas. In proteolysis-targeting chimera (PROTAC) development, where researchers create bifunctional molecules to degrade target proteins, protected intermediates like this enable the precise assembly of complex structures. Similarly, in metal-organic framework (MOF) construction, the compound serves as a valuable building block for creating functionalized organic linkers. These connections to hot research topics explain why searches for "TBDPS-protected alcohols" and "benzyl alcohol derivatives for synthesis" have increased significantly in scientific databases.

Quality considerations for CAS 182250-70-0 are paramount given its role in sensitive synthetic applications. Reputable suppliers typically provide the compound with ≥95% purity (HPLC), with careful attention to moisture content and residual solvents. Advanced analytical techniques including NMR spectroscopy, mass spectrometry, and HPLC-MS are employed to verify the identity and purity of this intermediate. Proper storage under inert atmosphere at low temperatures (-20°C) ensures long-term stability, making it a reliable reagent for critical synthetic steps.

Looking toward future applications, 3,5-Bis(tert-butyldiphenylsilyloxy)benzyl Alcohol is poised to play a role in emerging technologies. Its potential in supramolecular chemistry stems from the predictable geometry of TBDPS-protected structures, while its compatibility with flow chemistry systems makes it suitable for automated synthesis platforms. As green chemistry principles gain prominence, researchers are also investigating more sustainable routes to produce such protected intermediates without compromising yield or purity - an area where this compound's robust nature provides distinct advantages.

For synthetic chemists evaluating silyl-protecting group strategies, 3,5-Bis(TBDPS-oxy)benzyl Alcohol offers several practical benefits compared to alternatives. The TBDPS group demonstrates superior stability versus TMS or TES groups while remaining more readily cleaved than bulkier substitutes. This balance makes it ideal for multi-step syntheses where intermediate purification might involve various conditions. Additionally, the compound's crystalline nature often facilitates purification, an important consideration in process chemistry where yield and reproducibility are critical.

The commercial availability of CAS 182250-70-0 has expanded in recent years to meet growing demand from both academic and industrial researchers. While still considered a specialty chemical, its production has scaled sufficiently to make it accessible for various research budgets. Current market trends suggest increasing use in peptide mimetics development and bioconjugation chemistry, areas that require robust protection schemes for hydroxyl groups during complex synthetic sequences. Suppliers often provide detailed technical bulletins highlighting optimal handling procedures and suggested synthetic applications.

From an environmental and safety perspective, 3,5-Bis(tert-butyldiphenylsilyloxy)benzyl Alcohol presents minimal concerns when handled properly according to standard laboratory protocols. The compound's high molecular weight and low volatility reduce inhalation risks, while its stability under normal conditions prevents decomposition hazards. These characteristics contribute to its popularity as a synthetic intermediate compared to more reactive alternatives, particularly in settings where safety and environmental impact are prioritized alongside synthetic efficiency.

As research in precision medicine and advanced materials continues to advance, the importance of reliable synthetic intermediates like 3,5-Bis(tert-butyldiphenylsilyloxy)benzyl Alcohol will only grow. Its unique combination of protective group chemistry and transformable functionality positions it as a key building block for next-generation chemical entities. With ongoing innovations in synthetic methodology and an expanding range of applications, this compound exemplifies how carefully designed molecular tools enable breakthroughs across the chemical sciences.